Cas no 129391-97-5 (Adenosine5'-(tetrahydrogen triphosphate), 8-azido-, 3'-(5-azido-2-nitrobenzoate) (9CI))

• Product Name: Adenosine5'-(tetrahydrogen triphosphate), 8-azido-, 3'-(5-azido-2-nitrobenzoate) (9CI)
• CAS No: 129391-97-5
• MF: C₁₇H₁₇N₁₂O₁₆P₃
• MW: 738.308963537216
• CID: 176234
• PubChem ID: 195619
• Update Time: 2025-04-19

Adenosine5'-(tetrahydrogen triphosphate), 8-azido-, 3'-(5-azido-2-nitrobenzoate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), 8-azido-, 3'-(5-azido-2-nitrobenzoate) (9CI)
• 5-azido-2-nitrobenzoyl-8-azido ATP
• 8-azido-3'-O-(5-azido-2-nitrobenzoyl)adenosine 5'-(tetrahydrogen triphosphate)
• Anb-8-N3-ATP
• [(2R,3S,4R,5R)-5-(6-amino-8-azidopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]oxolan-3-yl] 5-azido-2-nitrobenzoate
• DTXSID60926393
• 129391-97-5
• 8-Azido-9-[3-O-(5-azido-2-nitrobenzoyl)-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-9H-purin-6-amine

• Inchi： 1S/C17H17N12O16P3/c18-13-10-14(22-5-21-13)28(17(23-10)25-27-20)15-11(30)12(43-16(31)7-3-6(24-26-19)1-2-8(7)29(32)33)9(42-15)4-41-47(37,38)45-48(39,40)44-46(34,35)36/h1-3,5,9,11-12,15,30H,4H2,(H,37,38)(H,39,40)(H2,18,21,22)(H2,34,35,36)/t9-,11-,12-,15-/m1/s1
• InChI Key： WQKDGRLVQXNEBZ-SDBHATRESA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=[N+]=[N-])=NC3C(N)=NC=NC2=3)O1)O)OC(C1C=C(C=CC=1[N+](=O)[O-])N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 738.01011
• Monoisotopic Mass: 738.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 48
• Rotatable Bond Count: 13
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -1.5
• Topological Polar Surface Area: 360Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 425.86